Cas no 670270-29-8 (4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine)

• Product Name: 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine
• CAS No: 670270-29-8
• MF: C₂₄H₁₆FN₃
• MW: 365.402348518372
• CID: 6611763
• PubChem ID: 6408146
• Update Time: 2025-05-28

4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine
• 4-(4-fluorophenyl)-N-naphthalen-2-ylphthalazin-1-amine
• Z31203117
• 670270-29-8
• AKOS000811918
• F1142-6008

• Inchi： 1S/C24H16FN3/c25-19-12-9-17(10-13-19)23-21-7-3-4-8-22(21)24(28-27-23)26-20-14-11-16-5-1-2-6-18(16)15-20/h1-15H,(H,26,28)
• InChI Key： WKEJNJUHDAYKRB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C2C=CC=CC2=C(N=N1)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 365.13282569g/mol
• Monoisotopic Mass: 365.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine

Recent Advances in the Study of 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine (CAS: 670270-29-8)

The compound 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine (CAS: 670270-29-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This phthalazine derivative has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interaction with biological targets, such as protein kinases and DNA repair enzymes.

One of the most promising findings is the compound's potent inhibitory activity against certain cancer-related kinases. In vitro assays have demonstrated that 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine effectively suppresses the proliferation of cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades.

In addition to its anticancer properties, recent research has explored the compound's potential as an anti-inflammatory agent. Preclinical studies in animal models of inflammation have shown that 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings highlight the compound's dual therapeutic potential, making it a valuable candidate for further investigation.

Despite these promising results, challenges remain in the development of 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic profiles to improve its clinical applicability.

In conclusion, 4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine (CAS: 670270-29-8) represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. The integration of synthetic chemistry, computational modeling, and biological assays will be crucial in advancing this compound toward clinical trials.